Cas no 2228249-61-2 (2,2-difluoro-1-(2-fluoro-4-hydroxyphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-difluoro-1-(2-fluoro-4-hydroxyphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2228249-61-2
• MF: C₁₀H₇F₃O₃
• MW: 232.155993700027
• CID: 5960066
• PubChem ID: 165843217
• Update Time: 2025-06-09

2,2-difluoro-1-(2-fluoro-4-hydroxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-fluoro-4-hydroxyphenyl)cyclopropane-1-carboxylic acid
• 2228249-61-2
• EN300-1945469

• Inchi： 1S/C10H7F3O3/c11-7-3-5(14)1-2-6(7)9(8(15)16)4-10(9,12)13/h1-3,14H,4H2,(H,15,16)
• InChI Key： SCKCXBSSRLPLJQ-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1C=CC(=CC=1F)O)F

Computed Properties

• Exact Mass: 232.03472857g/mol
• Monoisotopic Mass: 232.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5Ų

Additional information on 2,2-difluoro-1-(2-fluoro-4-hydroxyphenyl)cyclopropane-1-carboxylic acid

Introduction to 2,2-difluoro-1-(2-fluoro-4-hydroxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 2228249-61-2)

2,2-difluoro-1-(2-fluoro-4-hydroxyphenyl)cyclopropane-1-carboxylic acid, identified by the CAS number 2228249-61-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural features, including a cyclopropane ring and fluoro-substituted aromatic groups. The presence of both fluoro and hydroxyl functional groups makes this molecule of particular interest for its potential applications in drug design and development.

The structural motif of cyclopropane in this compound introduces a high degree of rigidity, which can be leveraged to modulate the binding affinity and selectivity of potential drug candidates. Additionally, the fluoro-substituents at the 2-position of the cyclopropane ring and the 4-position of the phenyl ring contribute to the compound's metabolic stability and lipophilicity, key factors in pharmaceutical design. The hydroxyl group on the aromatic ring further enhances its reactivity, allowing for various chemical modifications that could be exploited in synthetic chemistry.

In recent years, there has been a growing interest in fluoroaromatic compounds due to their ability to enhance drug bioavailability and metabolic resistance. The incorporation of fluorine atoms into pharmaceutical molecules often leads to improved pharmacokinetic properties, making them more suitable for therapeutic applications. For instance, fluoro-substituted compounds have been shown to exhibit enhanced binding affinity to biological targets, increased resistance to enzymatic degradation, and improved oral bioavailability.

The 2-fluoro-4-hydroxyphenyl moiety in 2,2-difluoro-1-(2-fluoro-4-hydroxyphenyl)cyclopropane-1-carboxylic acid is particularly noteworthy for its potential role in modulating receptor interactions. This group is reminiscent of structures found in several FDA-approved drugs, where hydroxylated and fluoro-substituted aromatic rings play a crucial role in drug-receptor binding. The cyclopropane ring itself is known to introduce conformational constraints that can fine-tune the binding properties of a molecule, making it an attractive scaffold for medicinal chemists.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies suggest that 2,2-difluoro-1-(2-fluoro-4-hydroxyphenyl)cyclopropane-1-carboxylic acid may exhibit inhibitory activity against certain enzymes and receptors implicated in various diseases. These computational predictions have spurred experimental investigations into its potential therapeutic applications.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial experiments indicate that it may possess anti-inflammatory properties by interacting with specific signaling pathways. The rigid structure of the cyclopropane ring could potentially disrupt pro-inflammatory interactions, while the fluoro and hydroxyl groups may enhance binding affinity to target proteins. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The synthesis of 2,2-difluoro-1-(2-fluoro-4-hydroxyphenyl)cyclopropane-1-carboxylic acid presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Advances in fluorination techniques and cyclopropanation methods have enabled chemists to construct this molecule with high efficiency and purity. These synthetic advancements are crucial for advancing both academic research and industrial applications.

The chemical properties of this compound also make it a valuable tool for studying structure-activity relationships (SAR) in drug design. By systematically varying the substituents on the cyclopropane ring and aromatic groups, researchers can gain insights into how different structural features influence biological activity. Such studies are essential for developing novel drugs with optimized pharmacological profiles.

From a broader perspective, compounds like 2,2-difluoro-1-(2-fluoro-4-hydroxyphenyl)cyclopropane-1-carboxylic acid represent an important class of molecules that bridge organic chemistry and medicinal biology. Their unique structural features offer opportunities for innovation in drug discovery and development. As research continues to uncover new applications for these compounds, their significance in pharmaceutical science is likely to grow.

In conclusion, 2,2-difluoro-1-(2-fluoro-4-hydroxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 2228249-61-2) is a promising compound with potential applications in pharmaceutical research. Its distinctive structural features—combining a cyclopropane ring with fluoroand hydroxyl-substituted aromatic groups—make it an intriguing candidate for further investigation. As computational methods improve and synthetic techniques advance, the therapeutic potential of this molecule is likely to be fully realized.